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Compound of Interest

Compound Name: 2-Oxazolidinone

CAS No.: 51667-26-6

Cat. No.: B7803251

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic characterization of 2-
oxazolidinone, a key heterocyclic compound and a fundamental scaffold in various

pharmaceuticals, including antibiotics like linezolid.[1][2] The following sections detail the

characteristic spectroscopic data obtained from Nuclear Magnetic Resonance (NMR), Infrared

(IR) Spectroscopy, Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) Spectroscopy.

Experimental protocols for these techniques are also provided, along with a generalized

workflow for the spectroscopic analysis of such compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the molecular structure of 2-
oxazolidinone by providing information about the chemical environment of its hydrogen (¹H)

and carbon (¹³C) nuclei.

¹H NMR Spectral Data
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The ¹H NMR spectrum of 2-oxazolidinone is characterized by two triplets corresponding to the

two methylene groups in the five-membered ring.

Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

~3.6 Triplet Not specified CH₂-N

~4.3 Triplet Not specified CH₂-O

Note: Specific chemical shifts can vary slightly depending on the solvent and instrument used.

¹³C NMR Spectral Data
The ¹³C NMR spectrum of 2-oxazolidinone shows three distinct signals corresponding to the

two methylene carbons and the carbonyl carbon.

Chemical Shift (δ) ppm Assignment

~45.0 CH₂-N

~62.0 CH₂-O

~160.0 C=O

Note: Specific chemical shifts can vary slightly depending on the solvent and instrument used.

[3][4]

Experimental Protocol for NMR Spectroscopy
Sample Preparation:

Dissolve approximately 2-5 mg of the 2-oxazolidinone sample in about 0.7 mL of a suitable

deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.[5]

Ensure the sample is fully dissolved to form a homogeneous solution.

A small amount of a reference standard, such as tetramethylsilane (TMS), is often added to

the solvent by the manufacturer to calibrate the chemical shift scale to 0 ppm.[6]
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Instrumentation and Data Acquisition:

The NMR spectrum is acquired using a spectrometer, such as a Bruker or Varian instrument.

[7]

The prepared NMR tube is placed in the spectrometer's probe.

The instrument is tuned, and the magnetic field is shimmed to achieve homogeneity.

For ¹H NMR, a standard pulse sequence is used to acquire the free induction decay (FID).

For ¹³C NMR, a proton-decoupled pulse sequence is typically used to simplify the spectrum

and enhance the signal-to-noise ratio.

The acquired FID is then Fourier transformed to obtain the NMR spectrum.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in 2-oxazolidinone based on

the absorption of infrared radiation at specific vibrational frequencies.

IR Spectral Data
The IR spectrum of 2-oxazolidinone shows characteristic absorption bands for the N-H group,

C-H bonds, and the cyclic carbamate carbonyl group.

Wavenumber (cm⁻¹) Intensity Assignment

~3300 Strong, Broad N-H Stretch

~2900 Medium C-H Stretch

~1750 Strong, Sharp
C=O Stretch (cyclic

carbamate)

~1250 Strong C-O Stretch

Note: The exact peak positions and intensities can vary based on the sampling method.[8]
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Experimental Protocol for IR Spectroscopy (KBr Pellet
Method)
Sample Preparation:

Thoroughly grind 1-2 mg of the solid 2-oxazolidinone sample with approximately 100-200

mg of dry potassium bromide (KBr) powder using an agate mortar and pestle.[9][10] KBr is

transparent to IR radiation.[11]

The mixture should be ground to a fine, uniform powder to minimize scattering of the IR

beam.[10]

Place the powdered mixture into a pellet die.

Apply pressure using a hydraulic press to form a thin, transparent pellet.[9][11]

Instrumentation and Data Acquisition:

Place the KBr pellet in the sample holder of an FTIR spectrometer.

Record a background spectrum of the empty sample compartment.

Acquire the IR spectrum of the sample, typically in the range of 4000-400 cm⁻¹.

The instrument software automatically subtracts the background spectrum from the sample

spectrum.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of 2-oxazolidinone, which aids in its identification and structural confirmation. Electron

Ionization (EI) is a common technique used for this purpose.[12]

Mass Spectral Data (Electron Ionization)
The EI mass spectrum of 2-oxazolidinone will show a molecular ion peak corresponding to its

molecular weight, as well as several fragment ions.
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m/z Relative Intensity (%) Assignment

87 High [M]⁺ (Molecular Ion)

59 Moderate [M - CO]⁺

57 Moderate [M - CH₂O]⁺

56 Low [M - CH₃O]⁺

41 Low [C₂H₃N]⁺

Note: Relative intensities are approximate and can vary between instruments.[7][13]

Experimental Protocol for Mass Spectrometry (Electron
Ionization)
Sample Introduction:

For a volatile and thermally stable compound like 2-oxazolidinone, direct insertion probe or

gas chromatography (GC) can be used for sample introduction.[14]

The sample is vaporized in the ion source of the mass spectrometer.[12]

Ionization and Analysis:

In the ion source, the gaseous sample molecules are bombarded with a beam of high-energy

electrons (typically 70 eV).[15][16]

This causes the ejection of an electron from the molecule, forming a positively charged

molecular ion ([M]⁺).[17]

The excess energy imparted during ionization leads to the fragmentation of the molecular ion

into smaller, characteristic fragment ions.[14][17]

The ions are then accelerated and separated by a mass analyzer (e.g., quadrupole, time-of-

flight) based on their mass-to-charge ratio (m/z).

A detector records the abundance of each ion, generating a mass spectrum.
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Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy provides information about the electronic transitions within a molecule.

For 2-oxazolidinone, the absorption is expected in the UV region due to the presence of the

carbonyl group.

UV-Vis Spectral Data
While specific data for the parent 2-oxazolidinone is not readily available in the search results,

derivatives of 2-oxazolidinone have been shown to have absorbance peaks in the UV range,

often between 260 and 280 nm.[18] The parent compound is expected to have a weak n -> π*

transition for the carbonyl group at a lower wavelength.

Experimental Protocol for UV-Vis Spectroscopy
Sample Preparation:

Prepare a dilute solution of 2-oxazolidinone in a suitable solvent that is transparent in the

UV region of interest (e.g., ethanol, methanol, water).

A series of standard solutions with known concentrations should be prepared to establish a

calibration curve if quantitative analysis is desired.[19]

The solvent used for the sample solution should also be used as the blank or reference.[20]

Instrumentation and Data Acquisition:

Turn on the UV-Vis spectrophotometer and allow the lamps to warm up and stabilize.[21]

Set the desired wavelength range for the scan.

Fill a quartz cuvette with the blank solvent and place it in the spectrophotometer to record a

baseline.[21]

Rinse the cuvette with the sample solution and then fill it with the sample solution.

Place the sample cuvette in the spectrophotometer and record the absorbance spectrum.
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Workflow and Data Integration
The spectroscopic characterization of 2-oxazolidinone follows a logical workflow, integrating

data from multiple techniques to confirm the structure and purity of the compound.

Sample Preparation

Spectroscopic Analysis

Data Interpretation

Conclusion

2-Oxazolidinone Sample

Dissolve in
Deuterated Solvent

Prepare KBr Pellet
or Nujol Mull Vaporize Sample Dissolve in

UV-grade Solvent

NMR Spectroscopy
(¹H & ¹³C) IR Spectroscopy Mass Spectrometry UV-Vis Spectroscopy

Chemical Shifts,
Coupling Constants Vibrational Frequencies Molecular Weight,

Fragmentation Electronic Transitions

Structural Elucidation &
Confirmation

Click to download full resolution via product page

Caption: General workflow for the spectroscopic characterization of 2-Oxazolidinone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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